5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole

• Molecular Formula: C8H13BrN2
• Molecular Weight: 217.11 g/mol
• IUPAC Name: 5-bromo-1-ethyl-2-propan-2-ylimidazole
• InChI: InChI=1S/C8H13BrN2/c1-4-11-7(9)5-10-8(11)6(2)3/h5-6H,4H2,1-3H3
• InChI Key: BWQPTDUIFRUYND-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CN=C1C(C)C)Br

Description

5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole (CAS 208833-25-4) is a brominated, alkyl-substituted imidazole derivative that serves as a versatile building block in medicinal chemistry and drug discovery research. The imidazole core is an electron-rich, five-membered aromatic heterocycle present in many biomolecules, and its unique structure allows it to form various supramolecular complexes through noncovalent interactions, which is beneficial for exploring interactions with biological targets . This compound is of significant interest in the development of novel therapeutic agents. Research into closely related imidazole scaffolds has demonstrated their potential as high-potency inhibitors of the p53-MDM2 protein-protein interaction, a promising strategy in oncology for reactivating the p53 tumor suppressor pathway in cancer cells . Furthermore, imidazole-based compounds are extensively investigated for their broad antimicrobial properties, including activity against challenging drug-resistant bacterial strains and fungal pathogens . The bromine atom at the 5-position of the imidazole ring provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki reactions, enabling rapid diversification and structure-activity relationship (SAR) studies . Key Research Applications: • Medicinal Chemistry: A key intermediate for the synthesis of potential anticancer and antimicrobial compounds . • Chemical Biology: Serves as a scaffold for constructing molecular probes to study protein-protein interactions and enzyme mechanisms. • Material Science: Used in the development of specialized chemical sensors . Product Details: CAS Number: 208833-25-4 Molecular Formula: C 8 H 13 BrN 2 Molecular Weight: 217.11 g/mol SMILES: CC(C1=NC=C(Br)N1CC)C Handling Note: For Research Use Only. Not intended for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole typically involves the following steps:

Formation of the Imidazole Ring: The imidazole ring can be synthesized through the Debus-Radziszewski imidazole synthesis, which involves the condensation of glyoxal, ammonia, and an aldehyde.

Bromination: The imidazole ring is then brominated at the 5-position using bromine or a brominating agent such as N-bromosuccinimide (NBS).

Alkylation: The final step involves the alkylation of the imidazole ring at positions 1 and 2 with ethyl and isopropyl groups, respectively. This can be achieved using alkyl halides in the presence of a strong base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Industrial Production Methods

In an industrial setting, the synthesis of 5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole would follow similar steps but on a larger scale. The process would be optimized for yield, purity, and cost-effectiveness. Continuous flow reactors and automated systems may be employed to ensure consistent production and minimize human error.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the ethyl and isopropyl groups, leading to the formation of corresponding alcohols, aldehydes, or carboxylic acids.

Reduction: Reduction reactions can target the bromine atom, replacing it with a hydrogen atom to form 1-ethyl-2-(propan-2-yl)-1H-imidazole.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or palladium on carbon (Pd/C) in the presence of hydrogen gas (H2) are used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used in substitution reactions, often in the presence of a base like sodium hydroxide (NaOH).

Major Products

Oxidation: Products include 5-bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole-4-carboxylic acid.

Reduction: The major product is 1-ethyl-2-(propan-2-yl)-1H-imidazole.

Substitution: Products vary depending on the nucleophile used, such as 5-amino-1-ethyl-2-(propan-2-yl)-1H-imidazole.

Scientific Research Applications

5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of infections and inflammatory conditions.

Industry: It is used in the development of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole depends on its specific application:

Antimicrobial Activity: The compound may disrupt microbial cell membranes or interfere with essential enzymes, leading to cell death.

Anti-inflammatory Activity: It may inhibit the production of pro-inflammatory cytokines or block the action of inflammatory mediators.

Comparison with Similar Compounds

Table 1: Key Properties of 5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole and Analogues

Compound Name	Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Notable Features	Reference
5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole	1-Ethyl, 2-isopropyl, 5-Bromo	217.11	N/A	High lipophilicity; bromine for reactivity	-
5-Bromo-2-methyl-1-(propan-2-yl)-1H-imidazole	1-Isopropyl, 2-Methyl, 5-Bromo	203.08	N/A	Lower steric bulk; simpler alkylation
5-Bromo-4-methyl-2-phenyl-1H-benzo[d]imidazole (Sb30)	4-Methyl, 2-Phenyl, 5-Bromo	286.01	252–257	Rigid aromatic system; high melting point
4-Bromo-2-(5-bromothiophen-2-yl)-1-[(5-bromothiophen-2-yl)methyl]-5,6-dimethyl-1H-benzimidazole	Thiophene, 3×Br, 5,6-dimethyl	558.03	N/A	Thiophene for π-stacking; tri-brominated
5-Bromo-3-(1H-imidazol-2-yl)-1H-indazole	Indazole core, imidazolyl, 5-Bromo	263.09	N/A	Hybrid scaffold; potential kinase inhibition

Key Comparisons

Substituent Effects on Physicochemical Properties

• Lipophilicity : The ethyl and isopropyl groups in the target compound enhance lipophilicity compared to the methyl-substituted analogue (MW 203.08, ). This property may improve bioavailability but could reduce aqueous solubility.
• Aromatic Systems: Benzimidazole derivatives (e.g., Sb30, ) exhibit extended aromaticity, leading to higher melting points (252–257°C) and stronger intermolecular interactions compared to monocyclic imidazoles.
• Reactivity : Bromine at position 5 enables cross-coupling reactions, as demonstrated in , where a bromoimidazole underwent C–H arylation with 100% yield . Thiophene-containing analogues (e.g., ) leverage sulfur’s electron-rich nature for enhanced π-π interactions.

Biological Activity

5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole is a heterocyclic organic compound that has garnered attention in the fields of medicinal chemistry and pharmacology due to its diverse biological activities. This article explores the compound's antimicrobial and anti-inflammatory properties, its mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a bromine atom at the 5-position, an ethyl group at the 1-position, and an isopropyl group at the 2-position of the imidazole ring. This unique arrangement contributes to its distinct chemical properties and potential biological activities.

Property	Details
Molecular Formula	C8H10BrN2
Molecular Weight	216.08 g/mol
Functional Groups	Imidazole, Alkyl substituents

Antimicrobial Activity

Research indicates that 5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole exhibits significant antimicrobial properties. Studies suggest that it may disrupt microbial cell membranes or inhibit essential enzymes critical for microbial survival.

The antimicrobial action likely involves:

• Membrane Disruption: The compound may integrate into microbial membranes, altering their integrity.
• Enzyme Inhibition: It may inhibit key enzymes involved in metabolic processes within microorganisms.

Anti-inflammatory Activity

In addition to its antimicrobial effects, this compound has shown potential as an anti-inflammatory agent. It may exert its effects by:

• Inhibiting Cytokine Production: The compound could reduce the production of pro-inflammatory cytokines.
• Blocking Inflammatory Mediators: It may interfere with signaling pathways that lead to inflammation.

Case Studies and Research Findings

Several studies have investigated the biological activity of 5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole:

• Antimicrobial Efficacy: A study demonstrated that derivatives of this compound exhibited varying degrees of antibacterial activity against strains such as E. coli and Staphylococcus aureus. The minimum inhibitory concentration (MIC) values were assessed, showing promising results for potential therapeutic applications .
• Anti-inflammatory Effects: Another research paper highlighted the compound's ability to reduce inflammation in vitro by measuring the levels of inflammatory markers in cell cultures treated with the compound compared to untreated controls. The results indicated a significant decrease in cytokine levels, suggesting its utility in treating inflammatory diseases.
• Structural Variations: Comparative studies with similar compounds (e.g., 5-Chloro-1-ethyl-2-(propan-2-yl)-1H-imidazole) revealed that the presence of bromine enhances reactivity and biological activity, underscoring the importance of specific substituents in determining pharmacological effects.